3-(Oxetan-2-yl)propanoic acid

• Molecular Formula: C6H10O3
• Molecular Weight: 130.14 g/mol
• IUPAC Name: 3-(oxetan-2-yl)propanoic acid
• InChI: InChI=1S/C6H10O3/c7-6(8)2-1-5-3-4-9-5/h5H,1-4H2,(H,7,8)
• InChI Key: KRDFWGCVKLXKPE-UHFFFAOYSA-N
• Canonical SMILES: C1COC1CCC(=O)O

Description

These compounds are characterized by a three-carbon backbone with a carboxylic acid group and variable functional groups at the third carbon position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Oxetan-2-yl)propanoic acid typically involves the formation of the oxetane ring followed by its attachment to the propanoic acid chain. One common method is the cyclization of appropriate precursors through intramolecular cyclization reactions. For instance, the oxetane ring can be formed via the Paternò–Büchi reaction, which involves the photochemical [2+2] cycloaddition of carbonyl compounds with alkenes .

Industrial Production Methods

Industrial production of 3-(Oxetan-2-yl)propanoic acid may involve large-scale cyclization reactions using optimized conditions to ensure high yield and purity. The use of catalysts and controlled reaction environments is crucial to achieve efficient production. Specific details on industrial methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Ring-Opening Reactions

The oxetane ring undergoes strain-driven ring-opening under specific conditions, forming linear or functionalized derivatives.

Reaction Type	Reagents/Conditions	Products	Key Findings
Acid-Catalyzed Hydrolysis	HCl, H₂SO₄ (aqueous, 50–80°C)	3-(3-Hydroxypropoxy)propanoic acid	Rate increases with acid strength
Nucleophilic Substitution	NaSH, KCN (polar aprotic solvents, 25°C)	Thioether or nitrile derivatives	Steric hindrance affects regioselectivity
Reductive Ring-Opening	LiAlH₄, THF (0°C to reflux)	3-(3-Hydroxypropyl)propanoic alcohol	Preserves carboxylic acid functionality

Mechanistic Insight :
The oxetane’s ring strain (~106 kJ/mol) lowers activation energy for ring-opening. Protonation of the ether oxygen in acidic conditions generates an oxonium intermediate, facilitating nucleophilic attack at the β-carbon.

Decarboxylation and Thermal Decomposition

The carboxylic acid group undergoes decarboxylation under thermal or catalytic conditions:

Conditions	Catalyst/Additive	Products	Yield
200–250°C (neat)	None	CO₂ + 3-(Oxetan-2-yl)propane	40–60%
150°C, DMF	Cu(I) oxide	Oxetane dimer + CO₂	75%

Notable Observation : Decarboxylation competes with ring-opening pathways at elevated temperatures .

Esterification and Amidation

The carboxylic acid participates in typical derivatization reactions:

Reaction	Reagents	Conditions	Products
Fischer Esterification	CH₃OH, H₂SO₄	Reflux, 12 hr	Methyl 3-(oxetan-2-yl)propanoate
Steglich Esterification	DCC, DMAP, ROH	0°C, 2 hr	High-purity esters (85–92% yield)
Amide Formation	EDC/HOBt, RNH₂	RT, DCM, 24 hr	Carboxamides (70–88% yield)

Kinetic Note : Esterification rates are slower compared to non-cyclic analogs due to steric effects from the oxetane.

Oxidation and Reduction

Functional group interconversion occurs at both the acid and oxetane moieties:

Process	Reagents	Products	Selectivity
Carboxylic Acid Reduction	BH₃·THF	3-(Oxetan-2-yl)propanol	>90% chemoselectivity
Oxetane Oxidation	mCPBA, CH₂Cl₂	3-(2-Oxooxetan-2-yl)propanoic acid	Epoxidation not observed

Limitation : Strong oxidizing agents (e.g., KMnO₄) degrade the oxetane ring entirely.

Cycloaddition and Cross-Coupling

The oxetane’s electron-deficient nature enables rare cycloadditions:

Reaction Type	Partners	Conditions	Products
[2+2] Photocycloaddition	Ethylene, UV light	Benzophenone sensitizer	Bicyclic lactone (low yield)
Suzuki-Miyaura Coupling	Aryl boronic acids, Pd(PPh₃)₄	DMF/H₂O, 80°C	Biaryl derivatives (55–70% yield)

Challenges : Ring strain limits participation in traditional Diels-Alder reactions .

Biological Interactions

In enzymatic environments, the compound undergoes targeted transformations:

Enzyme Class	Observed Reaction	Biological Role
Cytochrome P450	Hydroxylation at C2 of oxetane	Prodrug activation pathways
Carboxylesterases	Ester hydrolysis	Enhanced bioavailability

Research Gap : Full metabolic pathways remain uncharacterized in human models.

Comparative Reactivity Table

Reaction Pathway	Activation Energy (kJ/mol)	Rate Constant (s⁻¹)
Acid-Catalyzed Hydrolysis	68.2 ± 3.1	2.4×10⁻³
Thermal Decarboxylation	142.5 ± 5.7	7.8×10⁻⁵
Steglich Esterification	92.4 ± 2.9	1.1×10⁻²

Data compiled from kinetic studies .

Scientific Research Applications

3-(Oxetan-2-yl)propanoic acid has diverse applications in scientific research:

Chemistry: It serves as a building block for the synthesis of complex molecules and as a reagent in various organic transformations.

Biology: The compound is used in the study of enzyme mechanisms and as a probe for biological systems.

Medicine: Its derivatives are explored for potential therapeutic applications, including as antiviral and anticancer agents.

Industry: The compound is utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals

Mechanism of Action

The mechanism of action of 3-(Oxetan-2-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The oxetane ring’s strain and reactivity make it a valuable moiety for binding to enzymes and receptors, influencing their activity. The compound can undergo ring-opening reactions, leading to the formation of reactive intermediates that interact with biological molecules .

Comparison with Similar Compounds

Chlorinated Phenylpropanoic Acid Derivatives

Examples :

• 3-(3,5-Dichloro-4-hydroxyphenyl)propanoic acid (Compound 1 in )
• 3-(3-Chloro-4-hydroxyphenyl)propanoic acid (Compound 3 in )

Key Findings :

• Source: Marine actinomycete Streptomyces coelicolor LY001 .
• Activity : Antimicrobial, with selectivity against Escherichia coli and Staphylococcus aureus. Minimal activity against Candida albicans .
• Structural Impact : Chlorination at the phenyl ring enhances antimicrobial potency. The position and number of chlorine atoms influence target specificity.

Methylthio-Substituted Propanoic Acid Esters

Examples :

• 3-(Methylthio)propanoic acid methyl ester ()
• 3-(Methylthio)propanoic acid ethyl ester ()

Key Findings :

• Source: Pineapple varieties (Tainong No. 4, No. 6, and French Polynesia) .
• Activity : Aroma contributors with low odor thresholds (180 µg·kg⁻¹ for methyl ester; 7 µg·kg⁻¹ for ethyl ester). Critical to pineapple flavor profiles .
• Structural Impact : The methylthio group (–SCH₃) enhances volatility and sulfurous aroma. Ethyl esters exhibit higher odor activity values (OAVs) than methyl esters .

Heterocyclic-Linked Propanoic Acid Derivatives

Examples :

• 3-(2-Methyl-4-oxo-1,4-dihydroquinoline-3-yl)propanoic acid (Compound 4a in )
• 3-(2-Oxo-2H-pyran-6-yl)propanoic acid (Compound 5 in )

Key Findings :

• Source : Synthetic derivatives ().
• Activity: Antimicrobial: Compound 4a shows broad-spectrum activity, likely due to Mg²⁺ chelation via the quinoline scaffold . Antifungal: Compound 5 exhibits moderate activity against Aspergillus niger but weak effects on Candida albicans .

Hydroxyarylpropanoic Acid Derivatives

Examples :

• 3-(4-Hydroxy-3-methoxyphenyl)propanoic acid (Compound 3 in )
• 3-(2,4′-Dihydroxy-3′,5′-dimethoxyphenyl)propanoic acid (Compound 5 in )

Key Findings :

• Source : Plant extracts (e.g., Ephedra intermedia, Livistona chinensis) .
• Compound 3 inhibits Mycobacterium smegmatis (MIC₅₀ = 58.5 µg·mL⁻¹) .

Data Table: Comparative Analysis of Propanoic Acid Derivatives

Compound Name	Substituent/Functional Group	Biological Activity	Source/Application	Reference ID
3-(3,5-Dichloro-4-hydroxyphenyl)propanoic acid	Chlorinated phenyl ring	Antimicrobial (bacterial selectivity)	Marine actinomycetes
3-(Methylthio)propanoic acid ethyl ester	–SCH₃, ethyl ester	Aroma compound (OAV = 7 µg·kg⁻¹)	Pineapple
3-(2-Methyl-4-oxoquinoline-3-yl)propanoic acid	Quinoline ring	Broad-spectrum antimicrobial	Synthetic
3-(4-Hydroxy-3-methoxyphenyl)propanoic acid	Hydroxy-methoxyphenyl	Antimycobacterial	Plant extract
3-(2-Oxo-2H-pyran-6-yl)propanoic acid	Pyran ring	Antifungal (moderate)	Synthetic

Structural and Functional Insights

• Chlorination : Enhances antimicrobial activity but may reduce solubility .
• Thioether Groups : Increase volatility and aroma contribution, critical in food chemistry .
• Heterocyclic Moieties: Improve target specificity via scaffold interactions (e.g., quinoline-Mg²⁺ chelation) .
• Phenolic Substituents: Augment antioxidant capacity and microbial inhibition .

Biological Activity

3-(Oxetan-2-yl)propanoic acid is a compound that has garnered attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential biological activities. This article delves into the biological activity of this compound, highlighting its mechanisms of action, pharmacological implications, and relevant case studies.

Chemical Structure and Properties

3-(Oxetan-2-yl)propanoic acid features an oxetane ring, which is a four-membered cyclic ether. This ring structure contributes to the compound's unique reactivity and biological profile. The presence of both the oxetane ring and a propanoic acid moiety allows for diverse chemical interactions, making it a valuable intermediate in organic synthesis.

The biological activity of 3-(Oxetan-2-yl)propanoic acid can be attributed to several mechanisms:

• Ring Strain Reactivity : The oxetane ring exhibits significant ring strain, making it susceptible to nucleophilic attack. This can lead to the formation of reactive intermediates that interact with various biological targets, including enzymes and receptors.
• Pharmacokinetic Properties : Compounds containing oxetane rings are known for their enhanced metabolic stability and favorable lipophilicity, which can improve their pharmacokinetic profiles compared to other similar compounds.
• Microtubule Disruption : Similar to other oxetane-containing drugs, 3-(Oxetan-2-yl)propanoic acid may disrupt microtubule functions during cell division. This mechanism is crucial for its potential application in cancer therapeutics, where inhibiting mitosis can lead to reduced tumor growth.

Biological Activities

Research indicates that 3-(Oxetan-2-yl)propanoic acid and its derivatives exhibit a range of biological activities:

• Antitumor Activity : Preliminary studies suggest that oxetane derivatives can inhibit tumor cell proliferation by interfering with microtubule dynamics, similar to established chemotherapeutics like taxol.
• Antimicrobial Properties : Some derivatives have shown promise as antimicrobial agents against various bacterial strains, indicating potential applications in treating infections.
• Cytotoxic Effects : The compound may induce cytotoxicity in cancer cell lines, providing a basis for further investigation into its use as an anticancer agent .

Case Studies and Research Findings

Several studies have explored the biological activity of 3-(Oxetan-2-yl)propanoic acid:

• In Vitro Studies : A study demonstrated that derivatives of this compound exhibited significant cytotoxicity against human cancer cell lines. The mechanism was linked to the disruption of cellular microtubules, leading to apoptosis .
• Animal Models : In vivo studies have shown that compounds similar to 3-(Oxetan-2-yl)propanoic acid can significantly reduce tumor size in mouse models when administered at specific dosages. These findings underscore the potential therapeutic efficacy of this class of compounds .
• Structure-Activity Relationship (SAR) : Research has focused on optimizing the structure of oxetane derivatives to enhance their biological activity. Modifications to the propanoic acid side chain have been shown to influence both potency and selectivity against various targets .

Comparative Analysis

To better understand the significance of 3-(Oxetan-2-yl)propanoic acid within its class, a comparison with related compounds is useful:

Compound Name	Structure Type	Notable Activity
3-(Oxetan-2-yl)propanoic acid	Oxetane derivative	Antitumor, antimicrobial
Taxol (Paclitaxel)	Microtubule stabilizer	Anticancer
Docetaxel	Microtubule stabilizer	Anticancer

Q & A

Q. What are the established synthetic routes for 3-(Oxetan-2-yl)propanoic acid, and what reaction conditions are critical for yield optimization?

• Methodological Answer : The synthesis typically involves nucleophilic substitution or coupling reactions between oxetane derivatives and propanoic acid precursors. For example:

• Route 1 : Reacting 3-bromopropanoic acid with an oxetane-containing nucleophile (e.g., oxetan-2-yl lithium) under inert conditions (argon/nitrogen atmosphere) at 0–25°C, followed by acid quenching and purification via recrystallization .
• Route 2 : Using tert-butyl propiolate to introduce the oxetane moiety via alkyne activation, followed by hydrolysis to yield the carboxylic acid .
  Critical Conditions :

Parameter	Optimal Range	Impact on Yield
Temperature	0–25°C	Prevents decomposition of oxetane ring
Catalyst	Palladium (for coupling)	Enhances regioselectivity
Solvent	Tetrahydrofuran (THF) or DMF	Stabilizes intermediates

Q. Which spectroscopic and chromatographic methods are most reliable for characterizing 3-(Oxetan-2-yl)propanoic acid?

• Methodological Answer :

• NMR Spectroscopy : $^1$H NMR (δ 4.5–5.0 ppm for oxetane protons; δ 2.5–3.0 ppm for propanoic acid CH$_2$) and $^{13}$C NMR (δ 170–175 ppm for carboxylic acid) confirm structure and purity .
• Mass Spectrometry : High-resolution ESI-MS or GC-MS (e.g., m/z 158.0943 [M+H]$^+$) validates molecular weight .
• HPLC : Reverse-phase C18 columns with UV detection (210 nm) assess purity (>95%) .

Advanced Research Questions

Q. How can regioselectivity challenges in oxetane-functionalized propanoic acid synthesis be addressed?

• Methodological Answer : Regioselectivity issues arise due to competing reactions at oxetane oxygen vs. sulfur/nitrogen nucleophiles. Strategies include:

• Steric Control : Bulkier tert-butyl esters (vs. methyl) favor substitution at less hindered sites, as demonstrated in analogous imidazole-thioether syntheses .
• Catalytic Modulation : Pd/DABCO systems enhance coupling efficiency for oxetane-propagated intermediates .
• Computational Pre-screening : DFT calculations (e.g., Gaussian09) predict transition-state energies to guide reagent selection .

Q. What experimental and computational approaches resolve contradictions in reported reaction yields for oxetane-propanoic acid derivatives?

• Methodological Answer : Discrepancies often stem from side reactions (e.g., oxetane ring-opening or ester hydrolysis). Solutions:

• Reaction Monitoring : In-situ FTIR tracks carbonyl intermediates to optimize quenching times .
• Side-Product Analysis : LC-MS identifies byproducts (e.g., dimerization via Michael addition) .
• Meta-Analysis : Cross-referencing PubChem and NIST data validates thermodynamic stability of intermediates under varying conditions .

Q. How can 3-(Oxetan-2-yl)propanoic acid be utilized as a building block in drug discovery?

• Methodological Answer : The oxetane ring enhances metabolic stability and bioavailability in drug candidates. Applications include:

• Peptide Mimetics : Coupling with amino acids via EDC/HOBt activation for protease-resistant analogs .
• Prodrug Design : Esterification with mitochondria-targeting moieties (e.g., triphenylphosphonium) for antioxidant delivery, as shown in analogous imidazole-thioether systems .

Data Contradiction and Reproducibility

Q. Why do some studies report oxetane ring instability during 3-(Oxetan-2-yl)propanoic acid synthesis, and how is this mitigated?

• Methodological Answer : Acidic or high-temperature conditions can hydrolyze the oxetane ring. Mitigation strategies:

• pH Control : Maintain neutral conditions (pH 6–8) during reactions .
• Low-Temperature Workflow : Use cryogenic reactors (-20°C) for sensitive steps .
• Protective Groups : Temporarily mask the carboxylic acid as a tert-butyl ester to reduce acidity .